Cas no 744258-25-1 ([2-[1-(1-Adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate)

• Product Name: [2-[1-(1-Adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CAS No: 744258-25-1
• MF: C₂₀H₂₅ClN₂O₃
• MW: 376.877104520798
• CID: 5776299
• PubChem ID: 5025714
• Update Time: 2025-05-24

[2-[1-(1-Adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1706653
• EN300-26588137
• DTXSID201324659
• AKOS000900777
• {[1-(adamantan-1-yl)ethyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• 744258-25-1
• Z19818131
• SMR001309069
• [2-[1-(1-adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• MLS002245417
• [2-[1-(1-Adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate

• Inchi： 1S/C20H25ClN2O3/c1-12(20-8-13-5-14(9-20)7-15(6-13)10-20)23-17(24)11-26-19(25)16-3-2-4-22-18(16)21/h2-4,12-15H,5-11H2,1H3,(H,23,24)
• InChI Key： NBUBGYBFCIZSJC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC(C)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 376.1553704g/mol
• Monoisotopic Mass: 376.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.3Ų

Additional information on [2-[1-(1-Adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate

Compound CAS No. 744258-25-1: A Comprehensive Overview

The compound with CAS No. 744258-25-1, known as [2-[1-(1-adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by the presence of an adamantane moiety, which is known for its rigid and stable framework. The adamantane group is attached to an ethylamino chain, which further connects to a 2-oxoethyl group. This arrangement creates a versatile platform for interaction with other molecules, particularly in biological systems. The 2-chloropyridine-3-carboxylate moiety adds another layer of complexity, introducing electronic diversity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The adamantane group has been shown to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system-targeted therapies.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. The unique combination of an adamantane group and a pyridine ring has led to the exploration of its use in the development of advanced polymers and nanomaterials. Its ability to form stable supramolecular assemblies has opened new avenues for applications in drug delivery systems and sensors.

The synthesis of [2-[1-(1-adamantyl)ethylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

From a pharmacological perspective, this compound exhibits interesting bioavailability profiles, which have been extensively studied using state-of-the-art analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, further solidifying its potential as a drug candidate.

In conclusion, CAS No. 744258-25-1 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in medicine and materials science.